Cas no 161617-96-5 (Ethyl 3-{(Benzyloxy)carbonylamino}propanoate)

• Product Name: Ethyl 3-{(Benzyloxy)carbonylamino}propanoate
• CAS No: 161617-96-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 4609238
• PubChem ID: 12116647
• Update Time: 2025-11-06

Ethyl 3-{(Benzyloxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-[(phenylmethoxy)carbonyl]-, ethyl ester
• Ethyl 3-{(Benzyloxy)carbonylamino}propanoate

• Inchi： 1S/C13H17NO4/c1-2-17-12(15)8-9-14-13(16)18-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,14,16)
• InChI Key： IFXFHOYJVRMTTO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)NCCC(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Ethyl 3-{(Benzyloxy)carbonylamino}propanoate

Ethyl 3-{(Benzyloxy)carbonylamino}propanoate (CAS No. 161617-96-5): A Comprehensive Overview

Ethyl 3-{(Benzyloxy)carbonylamino}propanoate (CAS No. 161617-96-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes an ester group, an amide linkage, and a benzyl protecting group. These features make it a valuable intermediate in the synthesis of complex molecules and drug candidates.

The chemical structure of Ethyl 3-{(Benzyloxy)carbonylamino}propanoate consists of an ethyl ester moiety attached to a propanoic acid derivative, which is further functionalized with a benzyloxycarbonyl (Cbz) protecting group on the amino group. The Cbz group is commonly used in peptide synthesis to protect the amino functionality from unwanted reactions during multi-step syntheses. This protection strategy ensures that the desired chemical transformations occur selectively and efficiently.

In recent years, Ethyl 3-{(Benzyloxy)carbonylamino}propanoate has gained attention for its potential in the development of novel therapeutic agents. One of the key areas of research involves its use as a building block in the synthesis of peptides and peptidomimetics. Peptides are essential biomolecules with a wide range of biological activities, including enzyme inhibition, receptor modulation, and cell signaling. The ability to synthesize complex peptides with high purity and yield is crucial for advancing drug discovery and development.

Recent studies have explored the use of Ethyl 3-{(Benzyloxy)carbonylamino}propanoate in the synthesis of bioactive peptides for treating various diseases. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of peptides containing this compound as a key intermediate. These peptides exhibited potent anti-inflammatory properties and showed promise as potential treatments for inflammatory disorders such as rheumatoid arthritis.

Another area of interest is the application of Ethyl 3-{(Benzyloxy)carbonylamino}propanoate in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active form within the body through metabolic processes. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. Research has shown that Ethyl 3-{(Benzyloxy)carbonylamino}propanoate can be used to design prodrugs with enhanced therapeutic efficacy and reduced side effects.

The synthetic versatility of Ethyl 3-{(Benzyloxy)carbonylamino}propanoate also makes it an attractive candidate for use in materials science. For instance, it can be incorporated into polymers to create functional materials with tailored properties. These materials have potential applications in areas such as drug delivery systems, tissue engineering, and biomedical devices.

In terms of synthesis, Ethyl 3-{(Benzyloxy)carbonylamino}propanoate can be prepared through several routes, including nucleophilic acyl substitution reactions and amidation processes. One common method involves the reaction of ethyl 3-aminopropanoate hydrochloride with benzyloxycarbonyl chloride in the presence of a base such as triethylamine. This reaction proceeds efficiently under mild conditions and yields high-purity product.

The physical properties of Ethyl 3-{(Benzyloxy)carbonylamino}propanoate include its solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). It is generally insoluble in water but can be dissolved in aqueous solutions containing organic co-solvents or surfactants. The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

In conclusion, Ethyl 3-{(Benzyloxy)carbonylamino}propanoate (CAS No. 161617-96-5) is a multifunctional compound with significant potential in pharmaceuticals, chemical synthesis, and materials science. Its unique structure and synthetic versatility make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in various scientific fields.